5-methoxy-1-methyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole

• IUPAC Name: 5-methoxy-1-methyl-2-[(4-methylpiperazin-1-yl)methyl]benzimidazole
• InChI: InChI=1S/C15H22N4O/c1-17-6-8-19(9-7-17)11-15-16-13-10-12(20-3)4-5-14(13)18(15)2/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: XIXRARMCTIDCFH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=NC3=C(N2C)C=CC(=C3)OC
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol

Description

5-methoxy-1-methyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is commonly referred to as MMPI or Ro 31-8220. It is a potent inhibitor of protein kinase C (PKC) and has been shown to have a wide range of biological effects. In

Mechanism of Action

MMPI is a potent inhibitor of 5-methoxy-1-methyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole, which is a family of enzymes that are involved in a wide range of cellular processes. This compound has been implicated in the pathogenesis of various diseases, including cancer, inflammation, and neurodegeneration. By inhibiting this compound, MMPI can modulate these disease processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects
MMPI has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and protect against neurotoxicity. MMPI has also been shown to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One advantage of using MMPI in lab experiments is its potent and specific inhibition of 5-methoxy-1-methyl-2-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazole. This allows researchers to investigate the role of this compound in various disease processes. However, one limitation of using MMPI is its potential toxicity and off-target effects. Careful dose-response studies are necessary to ensure that MMPI is being used at a safe and effective concentration.

Future Directions

There are many potential future directions for research on MMPI. One area of interest is its potential use in cancer therapy. MMPI has been shown to induce apoptosis in cancer cells and could potentially be used in combination with other anti-cancer drugs to improve treatment outcomes. Another area of interest is its potential use in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. MMPI has been shown to protect against neurotoxicity and could potentially be used to slow the progression of these diseases. Finally, further research is needed to investigate the safety and efficacy of MMPI in humans, as well as its potential use in combination with other drugs.

Scientific Research Applications

MMPI has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties, as well as anti-inflammatory and neuroprotective effects. MMPI has also been investigated for its potential to treat cardiovascular diseases, such as hypertension and heart failure.